Cas no 18868-43-4 (Molybdenum(IV) oxide)

• Product Name: Molybdenum(IV) oxide
• CAS No: 18868-43-4
• MF: MoO₂
• MW: 127.938802719116
• MDL: MFCD00014223
• CID: 88011
• PubChem ID: 24854055
• Update Time: 2025-04-18

Molybdenum(IV) oxide Chemical and Physical Properties

Names and Identifiers

• Molybdenum(IV) oxide
• MOLYBDENUM DIOXIDE
• MOLYBDENUM OXIDE
• MOLYBDENUM OXIDE BROWN
• Molybdenum oxide (MoO2)
• Molybdenum(IV)oxide(metalsbasis)
• MOLYBDENUM(IV) OXIDE (MOO2)
• Molybdaendioxid
• Molybdenum(IV)dioxide
• EINECS 242-637-9
• MoO2
• dioxomolybdenum
• diketomolybdenum
• MOLYBDENUM (IV) OXID
• MOLYBDENUM (IV) OXIDE
• molybdenumoxide(moo2)
• QXYJCZRRLLQGCR-UHFFFAOYSA-N
• Q415673
• Molybdenum(IV) oxide, 97%
• Molybdenum(IV) oxide, 99%
• DTXSID10879986
• MFCD00014223
• 18868-43-4
• FT-0694968
• EC 242-637-9
• 1,3-dihydro-1-phenyl-2h-benzimidazole-2-thion

• MDL： MFCD00014223
• Inchi： 1S/Mo.2O
• InChI Key： QXYJCZRRLLQGCR-UHFFFAOYSA-N
• SMILES： [Mo](=O)=O

Computed Properties

• Exact Mass: 123.8966
• Monoisotopic Mass: 129.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: Purple or brown.
• Density: 6.47 g/mL at 25 °C(lit.)
• PSA: 34.14
• LogP: -0.23760
• Solubility: Uncertain

Molybdenum(IV) oxide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• RTECS：QA4688000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds